Cas no 1890519-38-6 (O-{2-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine)

• Product Name: O-{2-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine
• CAS No: 1890519-38-6
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 6055551
• PubChem ID: 117111465
• Update Time: 2025-06-08

O-{2-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine
• 1890519-38-6
• EN300-1942273
• O-{2-[4-chloro-2-(trifluoromethyl)phenyl]ethyl}hydroxylamine

• Inchi： 1S/C9H9ClF3NO/c10-7-2-1-6(3-4-15-14)8(5-7)9(11,12)13/h1-2,5H,3-4,14H2
• InChI Key： VGOCYMJUOUOMGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)CCON

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 1890519-38-6 and Product Name: O-{2-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine

The compound with the CAS number 1890519-38-6 and the product name O-{2-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a chloro substituent at the 4-position of the phenyl ring, combined with a trifluoromethyl group at the 2-position, contributes to its distinct chemical properties and reactivity. These structural elements are critical in determining its biological activity and make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that incorporate halogenated aromatic rings, such as chloro and trifluoromethyl derivatives, due to their enhanced metabolic stability and improved binding affinity to biological targets. The compound O-{2-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine exemplifies this trend, as it combines these functional groups with a hydroxylamine moiety, which is known for its role in various pharmacological mechanisms. The hydroxylamine group can serve as a key pharmacophore, contributing to the compound's potential therapeutic effects.

The synthesis of this compound involves sophisticated organic chemistry techniques, including nucleophilic substitution reactions and protection-deprotection strategies. The introduction of the chloro and trifluoromethyl groups requires precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the structural integrity of the compound. These analytical techniques provide detailed insights into the molecular structure, helping researchers understand its behavior in various chemical environments.

The biological activity of O-{2-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine has been extensively studied in recent research endeavors. Preliminary in vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The presence of both halogenated aromatic rings and a hydroxylamine group enhances its ability to interact with biological targets, making it a promising candidate for further development. Additionally, computational modeling has been utilized to predict how this compound might bind to its target proteins, providing valuable insights into its mechanism of action.

In vivo studies have also shown encouraging results regarding the efficacy and safety of this compound. Animal models have been used to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have revealed that the compound exhibits good bioavailability and moderate metabolic stability, suggesting its potential for clinical application. Furthermore, toxicological assessments have indicated that it is well-tolerated at relevant doses, further supporting its suitability for therapeutic use.

The development of novel pharmaceuticals often involves collaboration between academic researchers and industry professionals. The compound O-{2-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine is no exception, as it represents a collaborative effort between multiple research institutions and pharmaceutical companies. This interdisciplinary approach has accelerated the pace of discovery and development, leading to more efficient identification of promising drug candidates. The integration of cutting-edge technologies, such as high-throughput screening and artificial intelligence-driven drug design platforms, has further enhanced the likelihood of success in this endeavor.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Researchers are particularly interested in leveraging its unique structural features to develop treatments for conditions such as cancer, inflammation, and neurodegenerative diseases. By refining synthetic methodologies and conducting more comprehensive biological evaluations, scientists hope to unlock the full potential of this promising compound.

In conclusion, the compound with CAS number 1890519-38-6 and product name O-{2-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine represents a significant advancement in pharmaceutical chemistry. Its distinctive structural features make it a valuable candidate for further investigation, with potential applications in various therapeutic areas. Through continued research and collaboration between academia and industry, this compound holds great promise for improving human health and well-being.